Cas no 88598-08-7 (1,2,5-Oxadiazole-3-carboxylic acid)

• Product Name: 1,2,5-Oxadiazole-3-carboxylic acid
• CAS No: 88598-08-7
• MF: C₃H₂N₂O₃
• MW: 114.05958032608
• MDL: MFCD00604386
• CID: 720594
• PubChem ID: 1415524
• Update Time: 2025-09-25

1,2,5-Oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,5-OXADIAZOLE-3-CARBOXYLIC ACID
• Furazan-3-carboxylic acid
• Furazancarboxylic acid
• JBLHCUQCDKBPGY-UHFFFAOYSA-N
• 1,2,5-Oxadiazole-3-carboxylicacid
• 1,2,5-oxadiazole, OXD4
• BDBM23236
• SBB002780
• STK686541
• EBD211560
• AB06534
• EN002385
• ST057550
• AB0027303
• ST2408421
• W9121
• 1,2,5-oxadiazole-3-carboxylic acid, AldrichCPR
• Furazancarboxylic acid (ZCI)
• 2,1,3-Oxadiazole-4-carboxylic acid
• DTXSID90362841
• SCHEMBL264201
• EN300-94211
• Z1201620383
• J-503792
• CS-W003930
• PS-9238
• AKOS003242003
• C3H2N2O3
• MFCD00604386
• BP-10208
• 88598-08-7
• 1,2,5-Oxadiazole-3-carboxylic acid

• MDL： MFCD00604386
• Inchi： 1S/C3H2N2O3/c6-3(7)2-1-4-8-5-2/h1H,(H,6,7)
• InChI Key： JBLHCUQCDKBPGY-UHFFFAOYSA-N
• SMILES： O=C(C1C=NON=1)O

Computed Properties

• Exact Mass: 114.00700
• Monoisotopic Mass: 114.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: -0.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 102 °C
• Boiling Point: 296.2±32.0 °C at 760 mmHg
• Flash Point: 132.9±25.1 °C
• Refractive Index: 1.521
• Solubility: Slightly soluble (33 g/l) (25 º C),
• PSA: 76.22000
• LogP: -0.23220
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2,5-Oxadiazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Store in freezer, under -20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans